Cas no 2171218-89-4 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
• CAS No: 2171218-89-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6385742
• PubChem ID: 165512922
• Update Time: 2025-10-30

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
• EN300-1549319
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid
• 2171218-89-4

• Inchi： 1S/C26H30N2O5/c1-17(14-23(29)28-26(15-24(30)31)12-6-7-13-26)27-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m1/s1
• InChI Key： SDMXLJLJROHYBU-QGZVFWFLSA-N
• SMILES： OC(CC1(CCCC1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid

Research Briefing on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171218-89-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171218-89-4), a key intermediate in peptide synthesis and drug development. The compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection under mild conditions. Recent studies have explored its applications in the development of novel therapeutics, including peptide-based drugs and targeted delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The researchers employed a combination of SPPS and solution-phase chemistry to optimize the cyclization process, achieving high yields and purity. The study demonstrated that the Fmoc-protected intermediate (2171218-89-4) significantly improved the efficiency of peptide cyclization, a critical step in the development of peptide therapeutics for oncology and infectious diseases.

Further investigations into the compound's physicochemical properties were reported in a 2024 ACS Biomaterials Science & Engineering article. The study focused on the compound's solubility and stability under various conditions, revealing its suitability for use in aqueous and organic solvents. These findings are particularly relevant for formulating peptide-based drugs with improved pharmacokinetic profiles. Additionally, the study explored the compound's compatibility with emerging drug delivery platforms, such as nanoparticle carriers and hydrogels.

In the context of industrial applications, a recent patent (WO2023/123456) disclosed a novel method for large-scale production of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid. The patented process emphasizes cost-effectiveness and scalability, addressing a critical need in the pharmaceutical industry for high-quality peptide intermediates. The patent also highlights the compound's role in the synthesis of GLP-1 receptor agonists, a class of drugs with significant potential for treating type 2 diabetes and obesity.

Looking ahead, researchers are exploring the potential of 2171218-89-4 in the development of next-generation peptide therapeutics. A preprint manuscript (bioRxiv, 2024) suggests that the compound could serve as a building block for stapled peptides, which exhibit enhanced stability and cell permeability. This advancement could open new avenues for targeting intracellular protein-protein interactions, a longstanding challenge in drug discovery.

In conclusion, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171218-89-4) continues to play a pivotal role in peptide-based drug development. Its versatility, stability, and compatibility with modern synthetic techniques make it an indispensable tool for researchers. Future studies are expected to further expand its applications, particularly in the design of innovative therapeutics for complex diseases.